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Compound of Interest

Compound Name: Fast Scarlet

CAS No.: 1733-14-8

Cat. No.: B12814303

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the application of Direct

Fast Scarlet (DFS) for the precise identification of eosinophils in tissue samples. Eosinophils

are key effector cells in type 2 inflammatory responses and are implicated in a range of

pathologies, including allergic diseases, asthma, and eosinophilic gastrointestinal disorders.

Accurate enumeration and assessment of eosinophil infiltration and degranulation in tissues

are critical for diagnostics, disease monitoring, and the development of targeted therapeutics.

Direct Fast Scarlet offers a specific, rapid, and cost-effective staining method that enhances

the visualization of eosinophils compared to conventional techniques like Hematoxylin and

Eosin (H&E).

Introduction to Direct Fast Scarlet for Eosinophil
Staining
Direct Fast Scarlet 4BS, also known as C.I. Direct Red 23, is a polyazo dye traditionally used

in the textile industry.[1][2][3][4] In the context of histology, it has emerged as a valuable tool for

the selective staining of eosinophil granules.[5][6][7] The dye imparts a vibrant orange-red color
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to the cytoplasmic granules of eosinophils, providing high contrast against the surrounding

tissue architecture.[8] This specificity makes DFS particularly advantageous in tissues where

eosinophils are sparse or in the presence of hemorrhage or congestion, which can obscure

eosinophil identification with H&E staining.[5]

Chemical and Physical Properties of Direct Fast Scarlet 4BS:

Property Value

C.I. Name Direct Red 23

C.I. Number 29160

CAS Number 3441-14-3

Molecular Formula C₃₅H₂₅N₇Na₂O₁₀S₂

Molecular Weight 813.73 g/mol

Appearance Purple to light brown powder

Solubility Soluble in water, soluble in ethanol (orange)

Source:[1][2][3][4]

Mechanism of Staining
The precise molecular mechanism of Direct Fast Scarlet's high affinity for eosinophil granules

is not fully elucidated but is understood to be similar to that of other direct dyes like Congo Red

and Sirius Red, which are also used for amyloid staining.[5][9] The selectivity is attributed to the

interaction between the dye molecules and the highly cationic proteins contained within the

eosinophil's crystalloid granules, most notably Major Basic Protein (MBP).[5][6][10]

The linear, planar structure of direct dyes like DFS allows them to align with and bind to the

regularly arranged, positively charged amino acid residues of proteins like MBP through non-

covalent interactions, such as hydrogen bonding and electrostatic forces.[11] This results in the

characteristic intense and specific staining of the granules.

Advantages of Direct Fast Scarlet Staining
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The use of Direct Fast Scarlet for eosinophil identification offers several key advantages over

traditional H&E staining and even other special stains:

Enhanced Visualization and Accuracy: DFS provides a striking color contrast, making

eosinophils and their extracellular granules unequivocally identifiable, even at low densities.

[5][8] This leads to more accurate and reproducible eosinophil counts.[8][12]

Identification of Degranulation: DFS effectively stains cell-free eosinophil granules, which is

crucial for assessing eosinophil activation and effector function in tissues.[5][6][7] The

presence of extracellular granules is an important pathological feature in many eosinophilic

diseases.

Simplicity and Cost-Effectiveness: The DFS staining protocol is straightforward, rapid, and

utilizes readily available reagents, making it a cost-effective alternative to more complex and

expensive techniques like immunohistochemistry.[10]

Superiority in Challenging Tissues: In tissues with significant background eosinophilia (e.g.,

from red blood cells) or inflammation, the distinct orange-red staining of DFS allows for clear

differentiation of eosinophils.[5]

Data Presentation: Comparative Eosinophil Counts
Multiple studies have demonstrated the superiority of Direct Fast Scarlet staining over

conventional H&E for the enumeration of eosinophils in various tissues. The following tables

summarize quantitative data from these comparative studies.

Table 1: Eosinophil Counts in Eosinophilic Colitis (EC)
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Staining
Method

Location
EC Patients
(median
cells/HPF)

Control
Patients
(median
cells/HPF)

p-value

H&E Right Hemi-colon 41.5 26.0 < 0.001

H&E Left Hemi-colon 12.5 13.0 0.990

DFS

(Degranulation)
Left Hemi-colon 58% 5% < 0.001

HPF: High-Power Field. Data adapted from a study on eosinophilic colitis, highlighting the utility

of DFS in identifying degranulation, especially in locations where cell counts alone are not

discriminatory.[7][13]

Table 2: Comparison of Eosinophil Counts by Different Staining Methods in Eosinophilic

Gastrointestinal Disorders (EGIDs)

Staining Method
Relative Eosinophil Count
(vs. H&E)

Statistical Significance (vs.
H&E)

H&E Baseline -

May-Grünwald Giemsa (MG) Higher p < 0.001

Direct Fast Scarlet (DFS) Highest p < 0.001

This table illustrates that both MG and DFS staining result in significantly higher eosinophil

counts compared to H&E, with DFS yielding the highest counts, suggesting greater sensitivity.

[8]

Experimental Protocols
Detailed methodologies for Direct Fast Scarlet and other relevant eosinophil staining

techniques are provided below.

Direct Fast Scarlet (DFS) Staining Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39259048/
https://pure.fujita-hu.ac.jp/en/publications/clinical-significance-of-direct-fast-scarlet-staining-on-the-diag/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12040485/
https://www.benchchem.com/product/b12814303/docs?utm_src=pdf-body#direct-fast-scarlet-a-technical-guide-for-eosinophil-identification-in-tissue
https://www.benchchem.com/product/b12814303/docs?utm_src=pdf-body#direct-fast-scarlet-a-technical-guide-for-eosinophil-identification-in-tissue
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12814303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is adapted from methodologies used in the study of eosinophilic gastrointestinal

disorders.

Reagents:

Direct Fast Scarlet 4BS (C.I. 29160)

50% Ethanol

Sodium Sulfate (anhydrous)

Harris Hematoxylin (or other suitable nuclear counterstain)

Xylene

Ethanol (absolute and graded concentrations)

Mounting medium

Staining Solution Preparation:

Dissolve 0.1 g of Direct Fast Scarlet 4BS in 50 mL of 50% ethanol.

Add 0.4 g of anhydrous sodium sulfate to the solution.

Stir for 10 minutes to ensure complete dissolution.

Filter the solution before use.

Staining Procedure:

Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to

distilled water.

Stain nuclei with Harris Hematoxylin for 3-5 minutes.

Rinse in running tap water.
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"Blue" the nuclei in a suitable solution (e.g., Scott's tap water substitute or weak ammonia

water).

Rinse in tap water.

Immerse slides in the Direct Fast Scarlet staining solution for 10-15 minutes.

Rinse thoroughly in running tap water.

Dehydrate through graded ethanol solutions.

Clear in xylene.

Mount with a resinous mounting medium.

Expected Results:

Eosinophil Granules: Bright orange-red[8]

Nuclei: Blue

Background: Lightly stained or colorless

Sirius Red Staining for Eosinophils
Sirius Red F3B (C.I. 35780) in an alkaline solution can also be used to stain eosinophils.

Reagents:

Sirius Red F3B (Direct Red 80)

Saturated Picric Acid Solution

Harris Hematoxylin

Acetic Acid Solution (0.5%)

Xylene
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Ethanol (absolute)

Staining Procedure:

Deparaffinize and rehydrate sections to distilled water.

Stain nuclei with Harris Hematoxylin and "blue" as described above.

Rinse well in distilled water.

Stain in Picro-Sirius Red solution (0.1% Sirius Red F3B in saturated picric acid) for 1 hour.

Rinse quickly in two changes of 0.5% acetic acid solution.

Dehydrate rapidly in absolute ethanol.

Clear in xylene and mount.

Expected Results:

Eosinophil Granules: Red[14][15][16]

Collagen: Red

Nuclei: Blue

Cytoplasm: Yellow

Congo Red Staining for Eosinophils
Congo Red (C.I. 22120) is another direct dye that can stain eosinophil granules.

Reagents:

Congo Red Solution (0.5% in 50% ethanol)

Alkaline Alcohol Solution (1% NaOH in 80% ethanol)

Harris Hematoxylin
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Xylene

Ethanol (absolute and graded)

Staining Procedure:

Deparaffinize and rehydrate sections to distilled water.

Stain in the Congo Red solution for 20-30 minutes.

Rinse in distilled water.

Differentiate briefly (a few dips) in the alkaline alcohol solution.

Rinse well in tap water.

Counterstain with Harris Hematoxylin.

Dehydrate, clear, and mount.

Expected Results:

Eosinophil Granules: Red to orange-red[17][18][19][20]

Amyloid: Red (with apple-green birefringence under polarized light)

Nuclei: Blue

Visualizations: Diagrams and Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and

workflows related to the use of Direct Fast Scarlet in eosinophil identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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